Cas no 1955499-78-1 (4-(pyrrolidin-2-yl)pyrimidine dihydrochloride)

• Product Name: 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride
• CAS No: 1955499-78-1
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• MDL: MFCD27756437
• CID: 4631212
• Update Time: 2025-08-02

4-(pyrrolidin-2-yl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride

• MDL： MFCD27756437
• Inchi： 1S/C8H11N3.2ClH/c1-2-7(10-4-1)8-3-5-9-6-11-8;;/h3,5-7,10H,1-2,4H2;2*1H
• InChI Key： HXRWIPGZGRLGOX-UHFFFAOYSA-N
• SMILES： C1N=CC=C(C2CCCN2)N=1.[H]Cl.[H]Cl

Additional information on 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride

Comprehensive Overview of 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride (CAS No. 1955499-78-1)

4-(pyrrolidin-2-yl)pyrimidine dihydrochloride (CAS No. 1955499-78-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine core and pyrrolidine substitution, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases, including neurological disorders and metabolic conditions.

The growing interest in 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride aligns with current trends in precision medicine and targeted therapy. Researchers are increasingly exploring its role in modulating enzyme activity or receptor interactions, which could lead to breakthroughs in treating conditions like Alzheimer's disease or diabetes. The compound's dihydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes.

In the context of modern drug development, CAS No. 1955499-78-1 represents a promising scaffold for designing novel therapeutic agents. Its pyrimidine-pyrrolidine hybrid structure offers a balance of rigidity and flexibility, which is crucial for achieving optimal binding affinity with biological targets. This has led to its inclusion in high-throughput screening libraries and fragment-based drug design initiatives.

From a synthetic chemistry perspective, the preparation of 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride involves sophisticated organic transformations that highlight recent advances in heterocyclic chemistry. The process typically requires careful control of reaction conditions to ensure high purity and yield, reflecting the compound's importance in rigorous research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this material.

The pharmaceutical industry's shift toward personalized medicine has increased demand for specialized building blocks like 1955499-78-1. This compound's versatility allows for diverse structural modifications, enabling researchers to fine-tune pharmacological properties while maintaining favorable safety profiles. Such capabilities are particularly valuable in addressing unmet medical needs through innovative small-molecule therapies.

Environmental and regulatory considerations also play a role in the utilization of 4-(pyrrolidin-2-yl)pyrimidine dihydrochloride. As with all research chemicals, proper handling protocols and waste management procedures must be followed to ensure safety and compliance with laboratory standards. The compound's stability data and storage requirements are important factors for researchers to consider when incorporating it into experimental workflows.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1955499-78-1 as understanding of its biochemical interactions deepens. Its potential role in developing next-generation therapeutics continues to drive innovation across multiple disciplines, from computational drug design to preclinical evaluation. This positions the compound as a significant contributor to advancing medical science in the coming years.